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Compound of Interest

Compound Name: 5-Ethoxysalicylic acid

Cat. No.: B083589 Get Quote

Essential Safety and Handling Guide for 5-
Ethoxysalicylic Acid
Disclaimer: No specific Safety Data Sheet (SDS) for 5-Ethoxysalicylic acid was found. The

following guidance is based on the safety data for the closely related compounds, Salicylic Acid

and Ethyl Salicylate. Researchers, scientists, and drug development professionals should use

this information as a preliminary guide and conduct a thorough risk assessment based on the

specific conditions of use.

This guide provides essential safety and logistical information for handling 5-Ethoxysalicylic
acid in a laboratory setting. Adherence to these procedures is critical for ensuring personal

safety and experimental integrity.

Personal Protective Equipment (PPE)
The appropriate level of PPE is crucial to minimize exposure. The following recommendations

are based on handling solid salicylic acid derivatives and solutions.

Table 1: PPE for Handling Solid 5-Ethoxysalicylic Acid
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Body Part
Personal Protective
Equipment

Specifications

Eyes/Face Safety glasses or goggles

Must comply with EN 166 (EU)

or OSHA 29 CFR 1910.133

(US) standards.[1]

Hands Protective gloves

Nitrile or neoprene gloves are

preferred. Dispose of

contaminated gloves after use.

Respiratory Air-purifying respirator

A NIOSH-approved respirator

may be necessary if ventilation

is inadequate or for large-scale

handling.

Body
Laboratory coat or long-

sleeved clothing

Provides a barrier against

accidental skin contact.[2]

Table 2: PPE for Preparing Solutions and Handling Spills of 5-Ethoxysalicylic Acid
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Body Part
Personal Protective
Equipment

Specifications

Eyes/Face
Chemical safety goggles

and/or face shield

Goggles with indirect

ventilation should be worn for

splash protection.

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

suitable. Check for

compatibility and breakthrough

times.

Respiratory
Air-purifying respirator with

appropriate cartridges

Recommended when working

with solutions that may

produce vapors or aerosols,

especially in poorly ventilated

areas.

Body
Chemical-resistant apron or

gown

To be worn over a laboratory

coat for added protection

against splashes.

Operational Plan: Handling and Storage
Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a cool, dry, and well-ventilated area away from direct sunlight and incompatible

materials such as strong oxidizing agents and strong bases.[1][3]

Keep the container tightly closed when not in use.[1][2]

Handling and Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood.

Don the appropriate PPE as outlined in Table 1 or 2.
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Avoid the formation of dust and aerosols.

When weighing the solid, use a balance with a draft shield.

If preparing a solution, slowly add the 5-Ethoxysalicylic acid to the solvent to avoid

splashing.

Emergency Procedures
First Aid Measures:

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention if

symptoms persist.[1][3]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing.[1][3] If skin

irritation occurs, get medical advice/attention.[3]

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at

least 15 minutes.[3] Seek immediate medical

attention.[1][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. If the person is conscious, give them

plenty of water to drink. Call a POISON

CENTER or doctor/physician if you feel unwell.

[3][4]

Spill Response:

In the event of a spill, a prompt and informed response is critical.
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Evacuation and Notification: Evacuate non-essential personnel from the immediate spill

area. Notify the laboratory supervisor or safety officer.

Assess the Spill: For small spills of solid material, proceed with cleanup. For large spills, or if

you are unsure, contact the institution's environmental health and safety department.

Cleanup Procedure for Small Spills:

Ensure proper PPE is worn, as detailed in Table 2.

Gently sweep or vacuum the spilled solid material, avoiding dust generation.

For liquid spills, absorb with an inert material (e.g., sand, vermiculite).[5]

Place the collected material into a suitable, labeled container for disposal.[2]

Clean the spill area with a damp cloth or towel.

Place all contaminated cleaning materials into the waste container.

Disposal Plan
Proper disposal of 5-Ethoxysalicylic acid and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste: Dispose of contents and container to an approved waste disposal plant.[3]

[4] Do not allow the chemical to enter drains or water sources.[5]

Contaminated PPE: Contaminated gloves and other disposable PPE should be placed in a

designated hazardous waste container. Follow institutional guidelines for the disposal of

contaminated lab coats.

Quantitative Data (Based on Ethyl Salicylate and
Salicylic Acid)
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Parameter Value Source Compound

Acute Oral Toxicity (LD50) 1320 mg/kg (Rat) Ethyl Salicylate

Flash Point 107 °C / 224.6 °F Ethyl Salicylate

Boiling Point 234 °C / 453.2 °F Ethyl Salicylate

Melting Point 2 - 3 °C / 35.6 - 37.4 °F Ethyl Salicylate

Experimental Workflow: Spill Response
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Caption: Workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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